Cas no 88441-65-0 (Cyclopentanone, 3-ethylidene-2-methyl-2-(3-oxobutyl)-, (Z)-)

• Product name: Cyclopentanone, 3-ethylidene-2-methyl-2-(3-oxobutyl)-, (Z)-
• CAS No: 88441-65-0
• MF: C₁₂H₁₈O₂
• MW: 194.27012
• CID: 632617
• PubChem ID: 71317991

Cyclopentanone, 3-ethylidene-2-methyl-2-(3-oxobutyl)-, (Z)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanone, 3-ethylidene-2-methyl-2-(3-oxobutyl)-, (Z)-
• 3-ethylidene-2-methyl-2-(3-oxobutyl)cyclopentan-1-one
• 88441-65-0
• DTXSID30748180

• Inchi： InChI=1S/C12H18O2/c1-4-10-5-6-11(14)12(10,3)8-7-9(2)13/h4H,5-8H2,1-3H3
• InChI Key： UTZLYMFPBUJAOG-UHFFFAOYSA-N
• SMILES： CC=C1CCC(=O)C1(C)CCC(=O)C

Computed Properties

• Exact Mass: 194.130679813g/mol
• Monoisotopic Mass: 194.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 34.1Ų